
Tak-220 solubility and storage solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tak-220

Cat. No.: B1681209 Get Quote

TAK-220 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and storage of TAK-220.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving TAK-220?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for TAK-220.[1][2][3][4] It is

soluble in DMSO at a concentration of ≥ 50 mg/mL (90.39 mM).[3][4]

Q2: How should I store the solid (powder) form of TAK-220?

A2: For long-term storage, it is recommended to store the solid form of TAK-220 at -20°C in a

dry and dark environment.[1][2][3] For short-term storage, 0-4°C is also acceptable.[2]

Q3: What are the best practices for storing TAK-220 stock solutions?

A3: To maintain the stability of your TAK-220 stock solution, it is crucial to aliquot the solution

into single-use volumes to avoid repeated freeze-thaw cycles. For long-term storage, -80°C is

recommended.[3][4][5] For shorter periods, -20°C is also a suitable option.[3][4]

Q4: How long can I store TAK-220 in its solid form and in solution?

A4: The stability of TAK-220 is excellent when stored correctly. As a solid, it can be stable for at

least three years at -20°C.[3] In a DMSO solution, it can be stored for up to two years at -80°C.
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[3] Please refer to the storage tables for more detailed information.

Troubleshooting Guide
Issue: I am having trouble dissolving TAK-220 in DMSO.

Solution 1: Use fresh, high-quality DMSO. DMSO is hygroscopic, meaning it readily absorbs

moisture from the air. The presence of water can significantly decrease the solubility of TAK-
220. Always use newly opened, anhydrous DMSO for the best results.[3]

Solution 2: Gentle warming and sonication. To aid dissolution, you can gently warm the

solution to 37°C and use an ultrasonic bath to sonicate the mixture.[4] This can help to break

up any clumps and facilitate the dissolving process.

Issue: My TAK-220 solution appears to have precipitated after storage.

Solution 1: Confirm proper storage conditions. Ensure that your stock solution has been

stored at the recommended temperature (-20°C or -80°C) and protected from light.[2][3][4]

Solution 2: Re-dissolve the compound. If precipitation has occurred, you can try to re-

dissolve the compound by following the gentle warming and sonication procedure described

above. Before use, ensure the solution is clear and all precipitate has dissolved.

Solution 3: Prepare fresh solution. If the precipitate does not readily re-dissolve, it is

recommended to prepare a fresh stock solution to ensure accurate concentration and

optimal performance in your experiments.

Data Summary
TAK-220 Solubility

Solvent Concentration Reference

DMSO ≥ 50 mg/mL (90.39 mM) [3][4]

TAK-220 Storage Recommendations
Solid Form (Powder)
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Temperature Duration Conditions Reference

-20°C ≥ 4 years - [1]

-20°C
Long-term (months to

years)
Dry, dark [2]

0-4°C
Short-term (days to

weeks)
Dry, dark [2]

-20°C 3 years - [3]

4°C 2 years - [3]

Solution (in DMSO)

Temperature Duration Reference

-80°C 2 years [3]

-20°C 1 year [3]

-80°C 6 months [4]

-20°C 1 month [4]

-80°C (Hydrochloride) 6 months [5]

4°C (Hydrochloride) 2 weeks [5]

Experimental Protocols
Protocol for Preparing a TAK-220 Stock Solution (10 mM in DMSO)

Materials:

TAK-220 (solid)

Anhydrous DMSO (newly opened)

Sterile microcentrifuge tubes or vials
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Calibrated balance

Vortex mixer

Pipettes

Procedure:

1. Allow the TAK-220 vial to equilibrate to room temperature before opening to prevent

condensation.

2. Weigh out the desired amount of TAK-220 powder using a calibrated balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.53 mg of TAK-220
(Molecular Weight: 553.1 g/mol ).

3. Add the appropriate volume of anhydrous DMSO to the TAK-220 powder.

4. Vortex the solution until the TAK-220 is completely dissolved. If necessary, gently warm

the tube to 37°C and sonicate for a short period to aid dissolution.[4]

5. Once fully dissolved, aliquot the stock solution into single-use, sterile tubes to minimize

freeze-thaw cycles.[4]

6. Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

7. Store the aliquots at -20°C for short-term use or -80°C for long-term storage.[3][4]
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Preparation of TAK-220 Stock Solution

Storage of TAK-220 Stock Solution
Start:

TAK-220 Powder Weigh TAK-220 Add Anhydrous
DMSO

Dissolve:
Vortex / Sonicate

(Warm to 37°C if needed)

Check for Complete
Dissolution Completely

Dissolved

Yes

Incomplete
Dissolution

No

Aliquot into
Single-Use Tubes

Long-Term Storage
(-80°C)

Months to Years

Short-Term Storage
(-20°C)

Weeks to Months

Click to download full resolution via product page

Caption: Workflow for Preparing and Storing TAK-220 Stock Solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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